Cas no 65313-46-4 (1-hydroxyhexane-2,5-dione)

• Product Name: 1-hydroxyhexane-2,5-dione
• CAS No: 65313-46-4
• MF: C₆H₁₀O₃
• MW: 130.141802310944
• CID: 400717
• PubChem ID: 12389455
• Update Time: 2025-11-28

1-hydroxyhexane-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 2,5-Hexanedione, 1-hydroxy-
• 1-hydroxyhexane-2,5-dione
• 65313-46-4
• DTXSID80495935
• SCHEMBL11177832
• 3- Oxyacetonylaceton
• HHD

• Inchi： 1S/C6H10O3/c1-5(8)2-3-6(9)4-7/h7H,2-4H2,1H3
• InChI Key： YXADPHVQSSNJLB-UHFFFAOYSA-N
• SMILES： O=C(CO)CCC(C)=O

Computed Properties

• Exact Mass: 130.063
• Monoisotopic Mass: 130.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols